3-Chloro-4-methoxysalicylaldehyde
Overview
Description
3-Chloro-4-methoxysalicylaldehyde is a chemical compound with the molecular formula C8H7ClO3 and a molecular weight of 186.59 . Its IUPAC name is 3-chloro-2-hydroxy-4-methoxybenzaldehyde .
Molecular Structure Analysis
The molecular structure of 3-Chloro-4-methoxysalicylaldehyde was investigated using spectroscopic techniques and quantum chemical calculations . The vibrational spectra were recorded in the mid-IR region, and the electronic spectrum was recorded in the UV-Vis region . The molecular geometry, vibrational spectra, and electronic spectra were simulated using Density Functional Theory (DFT) based on the B3LYP/6-311++G(d,p) basis set .Physical And Chemical Properties Analysis
3-Chloro-4-methoxysalicylaldehyde is a solid at room temperature . More detailed physical and chemical properties are not available in the current literature.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-Chloro-4-methoxysalicylaldehyde, focusing on six unique fields:
Antimicrobial Agents
3-Chloro-4-methoxysalicylaldehyde has shown significant potential as an antimicrobial agent. Studies have demonstrated its effectiveness against various foodborne bacteria, including Listeria monocytogenes, Salmonella typhimurium, and Staphylococcus aureus . This compound can be used in developing natural antimicrobial alternatives to synthetic preservatives, which are often associated with adverse health effects.
Catalysis
In the field of catalysis, 3-Chloro-4-methoxysalicylaldehyde is utilized as a ligand in the preparation of metal complexes. These complexes can serve as catalysts in various organic reactions, enhancing reaction rates and selectivity. The compound’s unique structure allows it to form stable complexes with metals, making it valuable in catalytic applications .
Material Science
In material science, 3-Chloro-4-methoxysalicylaldehyde is employed in the synthesis of monodisperse porous polymer microspheres. These microspheres are used in ion exchange processes and high-performance liquid chromatography (HPLC) applications. The presence of functional ligands on these microspheres enhances their performance in these applications .
Spectroscopic Studies
The compound is also of interest in spectroscopic studies due to its unique electronic properties. Researchers use 3-Chloro-4-methoxysalicylaldehyde to investigate various spectroscopic techniques, including UV-Vis and NMR spectroscopy. These studies help in understanding the compound’s behavior and interactions at the molecular level .
Computational Chemistry
In computational chemistry, 3-Chloro-4-methoxysalicylaldehyde serves as a model compound for studying molecular interactions and properties. Computational studies involving this compound provide insights into its electronic structure, reactivity, and potential applications in various chemical processes. These studies are essential for predicting the behavior of similar compounds and designing new materials .
Safety and Hazards
The safety information for 3-Chloro-4-methoxysalicylaldehyde indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3-chloro-2-hydroxy-4-methoxybenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO3/c1-12-6-3-2-5(4-10)8(11)7(6)9/h2-4,11H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REYOHTMEPVOOHY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=O)O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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